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Compound of Interest

Compound Name: Fomesafen-d3

Cat. No.: B12370010

Fomesafen-d3: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fomesafen-d3, a deuterated analog of
the herbicide Fomesafen. This document outlines its chemical properties and provides context
for its use in research settings.

Chemical Identity and Properties

Fomesafen-d3 is the deuterium-labeled version of Fomesafen.[1] Fomesafen itself is a
member of the diphenyl ether class of herbicides.[2] The key physical and chemical data for
Fomesafen-d3 and its parent compound, Fomesafen, are summarized in the table below. The
deuteration of Fomesafen makes it a valuable tool in analytical and research applications, such
as its use as an internal standard for quantitative analysis by Nuclear Magnetic Resonance
(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass
Spectrometry (LC-MS).[1]
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Property Value

Fomesafen-d3

Molecular Formula C15H7D3CIF3N206S[1][3]

Molecular Weight 441.78 g/mol

Fomesafen (Unlabeled)

CAS Number 72178-02-0
Molecular Formula C15H10CIF3N206S
Molecular Weight 438.76 g/mol
Melting Point 220-221 °C

pKa 29

Mechanism of Action

Fomesafen acts as a selective herbicide by inhibiting the enzyme protoporphyrinogen oxidase
(PPO). This enzyme is crucial for the synthesis of chlorophyll in plants. The inhibition of PPO
leads to an accumulation of protoporphyrinogen IX, which in the presence of light, generates
reactive oxygen species (ROS). These ROS cause lipid peroxidation of cell membranes,
leading to rapid cell death and necrosis of the plant tissue.
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Caption: Mechanism of Fomesafen via PPO inhibition.

Experimental Applications

Due to its isotopic labeling, Fomesafen-d3 is an ideal internal standard for various analytical

chemistry applications.
Experimental Workflow: Sample Analysis using Fomesafen-d3 as an Internal Standard

The following workflow outlines a general procedure for the quantification of Fomesafen in a
sample matrix using Fomesafen-d3 as an internal standard.
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General Workflow for Fomesafen Quantification
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Caption: Workflow for Fomesafen analysis with Fomesafen-d3.
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Protocol: Solid Phase Extraction (SPE) for Sample Cleanup

A generic SPE protocol for the extraction of Fomesafen from a water sample is provided below.
Note: This is a general guideline and may require optimization for specific sample matrices.

« Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of
deionized water.

e Loading: Load the water sample (e.g., 100 mL), previously spiked with Fomesafen-d3, onto
the cartridge at a flow rate of approximately 5 mL/min.

e Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

o Elution: Elute the analytes (Fomesafen and Fomesafen-d3) with 5 mL of methanol.

o Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and
reconstitute in a suitable solvent for LC-MS/MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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